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Compound of Interest

Compound Name: Ivermectin B1a

Cat. No.: B018418 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the cross-reactivity of Ivermectin B1a with

other structurally related avermectins. The data presented is compiled from various

immunoassays and is intended to assist researchers in the development and validation of

analytical methods for these compounds.

Quantitative Cross-Reactivity Data
The cross-reactivity of various avermectins with antibodies raised against Ivermectin is a critical

parameter in the development of specific immunoassays. The following table summarizes the

cross-reactivity data from different studies. It is important to note that the cross-reactivity

percentages and IC50 values are highly dependent on the specific antibody used and the

assay conditions. Therefore, values from different sources are not directly comparable but

provide a valuable overview of potential cross-reactivity.
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Compound
Structural
Class

Cross-
Reactivity (%) -
Source 1

IC50 (ng/mL) -
Source 2

IC50 (ng/mL) -
Source 3

Ivermectin B1a Avermectin 100 0.770[1] 13.10[2]

Abamectin Avermectin 60 0.491[1] 3.05[2]

Doramectin Avermectin 9 Not Reported 61.00[2]

Eprinomectin Avermectin 58 Not Reported 38.96[2]

Emamectin Avermectin 112 Not Reported 14.38[2]

Selamectin Avermectin Not Reported Not Reported Not Reported

Moxidectin Milbemycin <1 Not Reported Neligible CR[2]

Note:

IC50 (Inhibitory Concentration 50) is the concentration of the analyte that causes a 50%

reduction in the assay signal. A lower IC50 value indicates a higher affinity of the antibody for

the analyte.

Cross-reactivity (%) is calculated as (IC50 of Ivermectin / IC50 of competing compound) x

100.

"Not Reported" indicates that the data was not available in the cited sources.

Moxidectin belongs to the milbemycin family of macrocyclic lactones, which are structurally

similar to avermectins but lack the disaccharide group at the C-13 position.[2] This structural

difference likely accounts for its low cross-reactivity.

Experimental Protocols
The following is a detailed methodology for a competitive Enzyme-Linked Immunosorbent

Assay (ELISA) to determine the cross-reactivity of an anti-Ivermectin B1a antibody with other

avermectins. This protocol is a synthesis of methodologies described in the cited literature.[1]

[3][4]
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Materials:

Microtiter plates (96-well)

Anti-Ivermectin B1a antibody (specific for your assay)

Ivermectin-Horseradish Peroxidase (HRP) conjugate

Ivermectin B1a standard

Other avermectin standards (Abamectin, Doramectin, Eprinomectin, Selamectin, Moxidectin,

etc.)

Coating Buffer (e.g., 0.05 M carbonate-bicarbonate buffer, pH 9.6)

Phosphate Buffered Saline (PBS)

Wash Buffer (PBS with 0.05% Tween 20)

Blocking Buffer (e.g., 5% non-fat dry milk in PBS)

Substrate Solution (e.g., TMB - 3,3',5,5'-Tetramethylbenzidine)

Stop Solution (e.g., 2 M Sulfuric Acid)

Plate reader (450 nm)

Procedure:

Coating:

Dilute the capture antibody (e.g., goat anti-rabbit IgG) in coating buffer.

Add 100 µL of the diluted capture antibody to each well of the microtiter plate.

Incubate for 2 hours at 37°C or overnight at 4°C.

Wash the plate three times with Wash Buffer.
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Blocking:

Add 200 µL of Blocking Buffer to each well.

Incubate for 2 hours at 37°C.

Wash the plate three times with Wash Buffer.

Competitive Reaction:

Prepare serial dilutions of the Ivermectin B1a standard and the other avermectin

standards in PBS.

In separate tubes, mix 50 µL of each standard dilution (or sample) with 25 µL of the anti-

Ivermectin B1a antibody solution and 25 µL of the Ivermectin-HRP conjugate solution.

Incubate this mixture for 1 hour at 37°C.

Transfer 100 µL of the incubated mixture to the corresponding wells of the coated and

blocked microtiter plate.

Incubate for 1 hour at 37°C.

Wash the plate five times with Wash Buffer.

Detection:

Add 100 µL of TMB Substrate Solution to each well.

Incubate for 15-30 minutes at room temperature in the dark.

Stop the reaction by adding 50 µL of Stop Solution to each well.

Data Analysis:

Read the absorbance of each well at 450 nm using a plate reader.

Generate a standard curve by plotting the absorbance against the logarithm of the

Ivermectin B1a concentration.
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Determine the IC50 value for Ivermectin B1a and each of the tested avermectins from

their respective inhibition curves.

Calculate the percentage cross-reactivity for each avermectin using the formula: (IC50 of

Ivermectin B1a / IC50 of the other avermectin) x 100%

Visualizations
The following diagrams illustrate the experimental workflow and the structural relationships

influencing cross-reactivity.
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Caption: Competitive ELISA workflow for avermectin cross-reactivity.
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Avermectin Family

Milbemycin Family

Ivermectin B1a

- Dihydro at C22-C23
- Sec-butyl at C25

Abamectin

- Double bond at C22-C23
- Sec-butyl at C25

High structural similarity
(potential for high cross-reactivity)

Doramectin

- Double bond at C22-C23
- Cyclohexyl at C25

Difference at C25
(moderate cross-reactivity)

Eprinomectin

- Dihydro at C22-C23
- Acetylamino group at C4''

Difference at C4''
(moderate cross-reactivity)

Selamectin

- Oxime group at C5
- Cyclohexyl at C25

Multiple differences
(lower cross-reactivity expected)

Moxidectin

- No disaccharide at C13
- Methoxime group at C23

Significant structural difference
(low to negligible cross-reactivity)

Click to download full resolution via product page

Caption: Structural relationships and expected cross-reactivity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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